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Compound of Interest

Compound Name: 6-Chloro-3-indoxyl caprylate

Cat. No.: B062577

An In-Depth Technical Guide to 6-Chloro-3-
iIndoxyl caprylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Chloro-3-indoxyl caprylate is a chromogenic substrate meticulously designed for the
sensitive detection of esterase activity. This synthetic molecule is a cornerstone in various
microbiological and biochemical applications, enabling the visual identification of
microorganisms and the quantification of enzymatic activity. Upon enzymatic cleavage by
esterases, 6-Chloro-3-indoxyl caprylate releases 6-chloro-3-indoxyl, which subsequently
undergoes oxidative dimerization to form a distinctively colored, insoluble precipitate. This
guide provides a comprehensive overview of its chemical properties, mechanism of action, and
detailed protocols for its application.

Core Properties
CAS Number: 159954-35-5[1][2]

Molecular Formula: C16H20CINO2

Molecular Weight: 293.80 g/mol [1]
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This section summarizes the key physicochemical properties of 6-Chloro-3-indoxyl caprylate,
providing a foundational understanding for its use in experimental settings.

Property Value Reference
CAS Number 159954-35-5 [1]12]
Molecular Formula C16H20CINO2

Molecular Weight 293.80 g/mol [1]

6-Chloro-1H-indol-3-yl
Synonyms [3]
octanoate, Rose caprylate

White to off-white crystalline
Appearance
powder

Store at -20°C, protect from
Storage _ [4]
light

Mechanism of Action: Enzymatic Cleavage and
Chromogen Formation

The utility of 6-Chloro-3-indoxyl caprylate as a chromogenic substrate is rooted in a two-step
reaction mechanism. This process provides a visual endpoint for the detection of esterase

activity.

e Enzymatic Hydrolysis: The process is initiated when an esterase enzyme recognizes and
cleaves the ester bond of the 6-Chloro-3-indoxyl caprylate molecule. This hydrolysis
reaction yields two products: caprylic acid (octanoic acid) and the unstable intermediate, 6-
chloro-3-indoxyl.

o Oxidative Dimerization: In the presence of oxygen, the liberated 6-chloro-3-indoxyl
molecules undergo spontaneous oxidative dimerization. This reaction forms 6,6'-dichloro-
indigo, a water-insoluble precipitate with a characteristic rose or salmon color. The intensity
of the color produced is directly proportional to the level of esterase activity.
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Enzymatic Hydrolysis of 6-Chloro-3-indoxyl caprylate
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Caption: Enzymatic cleavage and color formation pathway.

Applications in Research and Development

6-Chloro-3-indoxyl caprylate is a versatile tool for the detection of esterase activity across

various scientific disciplines.

Microbiology: It is primarily used in selective and differential culture media for the

identification of bacteria that produce esterases. For instance, it can aid in the differentiation

of certain pathogenic species, such as Salmonella, which exhibit esterase activity.

Enzyme Assays: The substrate can be employed to quantify the activity of purified or crude

esterase preparations. The colorimetric nature of the assay allows for spectrophotometric
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measurement of the reaction progress.

o Histochemistry: In tissue sections, 6-Chloro-3-indoxyl caprylate can be used to localize
esterase activity, providing insights into cellular function and distribution of these enzymes.

Experimental Protocols

The following protocols provide a general framework for the use of 6-Chloro-3-indoxyl
caprylate in microbiological applications. Optimization may be required for specific bacterial

strains or experimental conditions.

Preparation of Stock Solution

A stock solution of 6-Chloro-3-indoxyl caprylate should be prepared in an appropriate organic

solvent due to its limited aqueous solubility.

Parameter Recommendation

N,N-Dimethylformamide (DMF) or Dimethyl

Solvent )
sulfoxide (DMSO)
Concentration 20 mg/mL
Storage Store at -20°C in a light-protected container.

Protocol for Detection of Esterase Activity in Agar Plates

This protocol describes the incorporation of 6-Chloro-3-indoxyl caprylate into a solid growth
medium for the detection of esterase-producing colonies.
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Workflow for Esterase Detection in Agar
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Caption: Experimental workflow for agar plate assay.
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Methodology:

* Medium Preparation: Prepare the desired bacteriological agar medium according to the
manufacturer's instructions and sterilize by autoclaving.

e Cooling: Allow the autoclaved medium to cool to approximately 50-55°C in a water bath.

o Substrate Addition: Aseptically add the 6-Chloro-3-indoxyl caprylate stock solution to the
molten agar to achieve a final concentration typically in the range of 20-40 pg/mL. Swirl the
flask gently to ensure thorough mixing without introducing air bubbles.

e Pouring Plates: Dispense the supplemented agar into sterile petri dishes and allow them to
solidify at room temperature.

¢ Inoculation: Streak or spread the microbial sample onto the surface of the agar plates.

 Incubation: Incubate the plates under the optimal conditions (temperature and duration) for
the growth of the target microorganism.

o Observation: Following incubation, examine the plates for the presence of colonies exhibiting
a rose or salmon-pink coloration, indicative of esterase activity.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 6-
Chloro-3-indoxyl caprylate.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.
» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
manufacturer.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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